molecular formula C21H44O2S B8679552 3-Octadecylsulfanylpropane-1,2-diol CAS No. 7400-44-4

3-Octadecylsulfanylpropane-1,2-diol

Cat. No. B8679552
CAS RN: 7400-44-4
M. Wt: 360.6 g/mol
InChI Key: WHCHVADSXPASOY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Octadecylsulfanylpropane-1,2-diol is a useful research compound. Its molecular formula is C21H44O2S and its molecular weight is 360.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Octadecylsulfanylpropane-1,2-diol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Octadecylsulfanylpropane-1,2-diol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

7400-44-4

Product Name

3-Octadecylsulfanylpropane-1,2-diol

Molecular Formula

C21H44O2S

Molecular Weight

360.6 g/mol

IUPAC Name

3-octadecylsulfanylpropane-1,2-diol

InChI

InChI=1S/C21H44O2S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-24-20-21(23)19-22/h21-23H,2-20H2,1H3

InChI Key

WHCHVADSXPASOY-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCCCCCCCCSCC(CO)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One

Synthesis routes and methods II

Procedure details

The octadecyl mercaptan is then condensed with 4 moles glycidol per mole octadecyl mercaptan, first introducing a first molar equivalent of glycidol to obtain 3-octadecylthio-propane-1,2 diol at 80° C, the rest of the glycidol being introduced at 155° C in the course of 2 hours 20 minutes.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
4 mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.